Cas no 116367-42-1 (4,6-bis(difluoromethoxy)-2-isocyanatopyrimidine)

4,6-bis(difluoromethoxy)-2-isocyanatopyrimidine structure
116367-42-1 structure
Product Name:4,6-bis(difluoromethoxy)-2-isocyanatopyrimidine
CAS No:116367-42-1
MF:C7H3F4N3O3
MW:253.110635042191
CID:2614555
PubChem ID:71339070
Update Time:2025-04-21

4,6-bis(difluoromethoxy)-2-isocyanatopyrimidine Chemical and Physical Properties

Names and Identifiers

    • 4,6-bis(difluoromethoxy)-2-isocyanatopyrimidine
    • DTXSID10766564
    • DTXCID40717307
    • UHIFJOSHLIXHKC-UHFFFAOYSA-N
    • 116367-42-1
    • Inchi: 1S/C7H3F4N3O3/c8-5(9)16-3-1-4(17-6(10)11)14-7(13-3)12-2-15/h1,5-6H
    • InChI Key: UHIFJOSHLIXHKC-UHFFFAOYSA-N
    • SMILES: FC(OC1C=C(N=C(N=C=O)N=1)OC(F)F)F

Computed Properties

  • Exact Mass: 253.01105361Da
  • Monoisotopic Mass: 253.01105361Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 270
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 73.7Ų
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